Cas no 2320928-54-7 (1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2320928-54-7
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 5469666
• Update Time: 2025-06-12

1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea
• 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea
• 1-benzhydryl-3-[[5-(furan-2-yl)pyridin-3-yl]methyl]urea

• Inchi： 1S/C24H21N3O2/c28-24(26-16-18-14-21(17-25-15-18)22-12-7-13-29-22)27-23(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-15,17,23H,16H2,(H2,26,27,28)
• InChI Key： DBQHVFLTXPTZLZ-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=NC=C(C2=CC=CO2)C=1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 383.16337692 g/mol
• Monoisotopic Mass: 383.16337692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2
• Molecular Weight: 383.4

Additional information on 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea

Professional Introduction to Compound with CAS No. 2320928-54-7 and Product Name: 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea

The compound identified by the CAS number 2320928-54-7 and the product name 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

At the core of this compound's structure lies a urea moiety, which is a well-documented pharmacophore in medicinal chemistry. The urea group is known for its ability to form hydrogen bonds, a property that is critical for the design of molecules with high binding affinity and specificity. In the case of 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea, the presence of this group suggests that it may exhibit strong interactions with biological targets, making it a promising candidate for further investigation.

The molecular framework of this compound also incorporates aromatic rings, specifically a diphenylmethyl group and a furan-based pyridine derivative. These aromatic components contribute to the compound's stability and solubility, which are essential factors in drug development. The diphenylmethyl group, in particular, is often used in pharmaceuticals due to its ability to enhance lipophilicity, thereby improving membrane permeability and bioavailability.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug design. The pyridine ring in 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea is a heterocycle that has shown promise in various therapeutic applications. Pyridine derivatives are known for their versatility and have been widely used in the development of antiviral, antibacterial, and anticancer agents. The integration of a furan ring into this structure further enhances its potential by introducing additional functional groups that can interact with biological targets.

One of the most exciting aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Studies have shown that urea-based compounds can exhibit inhibitory effects on enzymes and receptors involved in these pathways. The specific arrangement of atoms in 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea suggests that it may be capable of interacting with key proteins and enzymes, thereby influencing disease progression.

In addition to its therapeutic potential, this compound also represents an important milestone in synthetic chemistry. The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic reactions. The successful preparation of 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea demonstrates the capabilities of modern synthetic methodologies and opens up new avenues for the development of similar compounds.

The field of drug discovery is constantly evolving, with new methodologies and technologies being developed to accelerate the identification and optimization of lead compounds. Computational modeling and high-throughput screening have become indispensable tools in this process. The use of these technologies has enabled researchers to predict the biological activity of compounds like 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea before they are synthesized, saving time and resources.

Furthermore, advances in biotechnology have allowed for the creation of more sophisticated models for studying drug interactions at the molecular level. These models can provide insights into how compounds like 1-(diphenylmethyl)-3-{[5-(furan-2-yl)pyridin-3-yl]methyl}urea interact with their targets, helping to refine their design for improved efficacy and safety.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals, where similar structures have been shown to exhibit herbicidal or pesticidal properties. The versatility of urea-based compounds makes them valuable tools in multiple sectors of chemical research.

In conclusion, 1-(diphenylmethyl)-3-{[5-(furan-2-y l)pyridin - 3 - y l ]me th y l }u rea, identified by CAS number 2320928 - 54 - 7, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, incorporating a urea moiety and aromatic rings, positions it as a promising candidate for further investigation into therapeutic applications. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and highlights the potential for synthetic chemistry to contribute to advancements in human health.